Cas no 66346-94-9 (6-(4-Methylpiperazin-1-yl)pyridazin-3-amine)

• Product Name: 6-(4-Methylpiperazin-1-yl)pyridazin-3-amine
• CAS No: 66346-94-9
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• MDL: MFCD13192341
• CID: 1115629
• PubChem ID: 20316816
• Update Time: 2025-04-20

6-(4-Methylpiperazin-1-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1-piperazinyl)-3-Pyridazinamine
• 6-(4-METHYLPIPERAZIN-1-YL)PYRIDAZIN-3-AMINE
• XZGRUEIFRPTITR-UHFFFAOYSA-N
• AK161508
• ST24045037
• 3-Pyridazinamine, 6-(4-methyl-1-piperazinyl)-
• 6-(4-Methyl-piperazin-1-yl)-pyridazin-3-ylamine
• [6-(4-methylpiperazin-1-yl)pyridazin-3-yl]amine
• SY244145
• 66346-94-9
• AKOS023255143
• CS-0151071
• DTXSID701251330
• A867478
• SCHEMBL611989
• AS-46546
• CS1698
• MFCD13192341
• F1967-6768
• 3-Amino-6-(4-methyl-1-piperazinyl)pyridazine
• DB-359184
• 6-(4-Methylpiperazin-1-yl)pyridazin-3-amine

• MDL： MFCD13192341
• Inchi： 1S/C9H15N5/c1-13-4-6-14(7-5-13)9-3-2-8(10)11-12-9/h2-3H,4-7H2,1H3,(H2,10,11)
• InChI Key： XZGRUEIFRPTITR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N)N=N2)CCN(C)CC1

Computed Properties

• Exact Mass: 193.13274550g/mol
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: -0.2